N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1,4-dimethyl-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H16N4OS/c1-10-9-23(2)22-16(10)18(24)21-19-20-17-13-5-3-4-11-6-7-12(15(11)13)8-14(17)25-19/h3-5,8-9H,6-7H2,1-2H3,(H,20,21,24)
• InChI Key: BCPHTRHJMXSGKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1C(=O)NC2=NC3=C(S2)C=C4CCC5=C4C3=CC=C5)C
• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol

Description

“N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a thiazole ring, another type of heterocyclic compound that contains both sulfur and nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and thiazole rings would contribute to the aromaticity of the compound, and the carboxamide group would likely participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxamide group could make it more polar and potentially more soluble in water.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

Research on related compounds includes the synthesis of pyrazole carboxamide derivatives, emphasizing their structural analysis through crystallography and spectral data. For example, a study on the synthesis and crystal structure of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide showcases the detailed analysis of molecular and crystal structure, providing a foundation for understanding the structural attributes that might influence the biological activity of similar compounds (Prabhuswamy et al., 2016).

Antibacterial Agents

Another area of application is the design and synthesis of pyrazole derivatives as antibacterial agents. For instance, novel analogs demonstrating promising antibacterial activity against various bacteria were developed, underlining the potential of pyrazole carboxamide derivatives in developing new antibacterial therapies (Palkar et al., 2017).

Antimicrobial Activity

The antimicrobial activity of substituted thiazole-semicarbazides and their derivatives was investigated, showing that these compounds exhibit significant antimicrobial properties. This suggests that compounds with similar structures might also possess antimicrobial potential, which could be explored in scientific research (Basavarajaiah & Mruthyunjayaswamy, 2008).

Electrophilic Substitution Reactions

A study on the synthesis and reactions of electrophilic substitution of a related compound highlights the chemical reactivity and potential applications in organic synthesis, offering insights into how such compounds can be modified for various scientific purposes (Aleksandrov & Elchaninov, 2017).

Nematocidal Evaluation

Explorations into the fungicidal and nematocidal activity of pyrazole carboxamide derivatives indicate their utility in agrochemical research, particularly in the development of novel pesticides (Zhao et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain pyrazole rings act on enzymes or receptors in the body.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Studies could also be conducted to better understand its physical and chemical properties.